Toward artificial ion channels: self-assembled nanotubes from calix[4]arene–guanosine conjugatesElectronic supplementary information (ESI) available: experimental and synthetic details. See http://www.rsc.org/suppdata/cc/b0/b007332f/

Chemical Communications Pub Date: 2000-11-21 DOI: 10.1039/B007332F

Abstract

In the presence of Na+, a 1,3-alternate-calix[4]arene bearing four guanosine units forms a self-assembled nanotube.

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